Cas no 878441-31-7 (9-(3-chlorophenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-(3-chlorophenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 878441-31-7
• MF: C₁₇H₁₈ClN₅O₂
• MW: 359.810122013092
• CID: 5866644
• PubChem ID: 78369893
• Update Time: 2025-10-31

9-(3-chlorophenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 9-(3-chlorophenyl)-3-ethyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 9-(3-chlorophenyl)-3-ethyl-6,7,8,9-tetrahydro-1-methyl-
• 878441-31-7
• 9-(3-chlorophenyl)-3-ethyl-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
• 9-(3-chlorophenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C17H18ClN5O2/c1-3-21-15(24)13-14(20(2)17(21)25)19-16-22(8-5-9-23(13)16)12-7-4-6-11(18)10-12/h4,6-7,10H,3,5,8-9H2,1-2H3
• InChI Key： MYHNOUMKKMRGIM-UHFFFAOYSA-N
• SMILES： N12CCCN(C3=CC=CC(Cl)=C3)C1=NC1=C2C(=O)N(CC)C(=O)N1C

Computed Properties

• Exact Mass: 363.1462027g/mol
• Monoisotopic Mass: 363.1462027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 9-(3-chlorophenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Introduction to 9-(3-chlorophenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione (CAS No. 878441-31-7)

9-(3-chlorophenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities. The compound belongs to the pyrimido[1,2-g][purine] scaffold, which is a privileged structure known for its prevalence in bioactive molecules. The presence of multiple nitrogen atoms in its core structure suggests a high degree of electronic richness and reactivity, making it a promising candidate for further exploration in drug discovery.

The CAS No. 878441-31-7 uniquely identifies this molecule in scientific literature and databases. This numerical identifier ensures precise referencing and facilitates accurate retrieval of experimental data and synthetic methodologies associated with the compound. The systematic naming convention highlights key structural features such as the 3-chlorophenyl substituent and the ethyl group at the 3-position of the pyrimido[1,2-g][purine] core. Additionally, the methyl group at the 1-position further modulates the electronic properties of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. The pyrimido[1,2-g][purine] scaffold is particularly interesting because it mimics natural purine derivatives found in biological systems. This structural similarity often translates into favorable interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of 9-(3-chlorophenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione is its potential as an inhibitor of kinases and other enzyme targets implicated in various diseases. Kinases are critical regulators of cellular processes and are frequently dysregulated in cancer and inflammatory conditions. The nitrogen-rich core of this compound allows for multiple hydrogen bonding interactions with substrates and may facilitate high-affinity binding to these targets.

Current research efforts are focused on synthesizing derivatives of this scaffold that exhibit improved solubility and bioavailability while maintaining potent biological activity. The 3-chlorophenyl substituent is particularly noteworthy as halogenated aromatic rings are common motifs in drug molecules due to their ability to enhance metabolic stability and binding affinity. However, careful consideration must be given to potential toxicity associated with halogenated compounds.

The ethyl and methyl groups contribute to the overall lipophilicity of the molecule but also influence its metabolic pathways. Understanding these structural determinants is crucial for optimizing drug-like properties such as absorption distribution metabolism excretion (ADME) profiles. Advanced techniques like molecular dynamics simulations can provide insights into how these substituents affect conformational flexibility and binding interactions.

In vitro studies have demonstrated that derivatives of the pyrimido[1,2-g][purine] scaffold can exhibit inhibitory effects on several kinases relevant to oncology research. For instance, 9-(3-chlorophenyl)-3-ethyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g][purine]-2,4-dione has shown promise in preclinical models by modulating signaling pathways involved in cell proliferation and survival. These findings align with broader trends in medicinal chemistry where natural product-inspired scaffolds are being repurposed for therapeutic applications.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include nucleophilic aromatic substitution at the 3-chlorophenyl ring followed by cyclization reactions to construct the pyrimido[1,2-g][purine] core. Catalytic methods may be employed to enhance efficiency while minimizing byproduct formation.

As computational power increases, virtual screening techniques are becoming increasingly valuable for identifying novel bioactive compounds like 9-(3-chlorophenyl)-3-ethyl-1-methyl-1H,2H...